3-({[1-(difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol

• Molecular Formula: C11H11F2N3O
• Molecular Weight: 239.22 g/mol
• IUPAC Name: 3-[[[1-(difluoromethyl)pyrazol-3-yl]amino]methyl]phenol
• InChI: InChI=1S/C11H11F2N3O/c12-11(13)16-5-4-10(15-16)14-7-8-2-1-3-9(17)6-8/h1-6,11,17H,7H2,(H,14,15)
• InChI Key: GBZYJKGARGTQKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)CNC2=NN(C=C2)C(F)F

Description

3-({[1-(Difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol is a pyrazole-phenol hybrid compound featuring a difluoromethyl substituent on the pyrazole ring and an aminomethyl linker connecting the pyrazole to the phenolic hydroxyl group. This structure combines the hydrogen-bonding capacity of the phenol moiety with the metabolic stability imparted by the difluoromethyl group, a motif observed in pharmaceuticals like elunonavir ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-({[1-(difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 1-(difluoromethyl)-1H-pyrazole with formaldehyde and phenol under acidic conditions to form the desired product. The reaction conditions often require careful control of temperature and pH to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve efficiency and scalability. This can include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

3-({[1-(difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The pyrazole ring can be reduced under specific conditions.

Substitution: The difluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines or thiols can react with the difluoromethyl group under basic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Reduced pyrazole derivatives.

Substitution: Substituted phenol derivatives with various functional groups.

Scientific Research Applications

3-({[1-(difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific properties, such as high thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of 3-({[1-(difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol involves its interaction with specific molecular targets. The difluoromethyl group can enhance the compound’s binding affinity to enzymes or receptors, while the phenol group can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

Key structural analogs differ in pyrazole substituents, linker groups, and phenol modifications. These variations influence physicochemical properties such as solubility, hydrogen-bonding capacity, and lipophilicity.

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS	Molecular Formula	Molar Mass	Pyrazole Substituent	Phenol Group	Key Features	Reference
3-({[1-(Difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol (Target)	Not provided	C₁₁H₁₀F₂N₂O	248.21	1-(Difluoromethyl)	3-aminomethyl	High potential for hydrogen bonding; enhanced metabolic stability	-
[1-(2,6-Difluorophenyl)-1H-pyrazol-3-yl]methanol	1171930-47-4	C₁₀H₈F₂N₂O	234.18	2,6-Difluorophenyl	Methanol	Lower solubility due to aromatic fluorine; lacks aminomethyl linker
3-{[(3-Methoxy-1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol	1856077-08-1	C₁₂H₁₆ClN₃O₂	269.73	3-Methoxy-1-methyl	3-aminomethyl	Methoxy group reduces acidity of phenol; chlorine may increase lipophilicity
3-({[1-(2-Hydroxyethyl)-1H-pyrazol-3-yl]amino}methyl)phenol	1855950-46-7	C₁₂H₁₆ClN₃O₂	269.73	1-(2-Hydroxyethyl)	3-aminomethyl	Hydroxyethyl improves solubility; chlorine alters electronic properties
3-{[(1-sec-Butyl-1H-pyrazol-3-yl)amino]methyl}phenol	1855949-07-3	C₁₄H₂₀ClN₃O	281.78	1-sec-Butyl	3-aminomethyl	Bulky alkyl group increases lipophilicity; potential for improved bioavailability

Key Observations :

• Hydrogen Bonding: The target compound’s phenol and aminomethyl groups enable strong hydrogen bonding (), likely enhancing crystallinity and aqueous solubility compared to methoxy-substituted analogs (e.g., ).
• Electronic Effects : Chlorine in analogs () may alter electron distribution compared to fluorine, influencing reactivity and interaction with biological targets.

Biological Activity

The compound 3-({[1-(difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol is a derivative of pyrazole, which has garnered attention due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant research findings associated with this compound.

Chemical Structure and Properties

The chemical structure of 3-({[1-(difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol can be represented as follows:

• IUPAC Name : 3-({[1-(difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol
• Molecular Formula : C11H10F2N2O
• Molecular Weight : 224.21 g/mol

Antimicrobial Activity

Research has indicated that pyrazole derivatives exhibit significant antimicrobial properties. For example, studies on related compounds suggest that they can inhibit the growth of various pathogenic fungi and bacteria. The mechanism often involves disrupting cell membrane integrity, leading to cell lysis and death .

Antioxidant Properties

Antioxidant activity is another area where pyrazole derivatives have shown promise. Compounds similar to 3-({[1-(difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol have been evaluated for their ability to scavenge free radicals and protect against oxidative stress. The DPPH radical scavenging assay is commonly used to assess this activity, indicating that these compounds can reduce oxidative damage in biological systems .

Anticancer Potential

Some studies have explored the anticancer potential of pyrazole derivatives. For instance, compounds targeting specific oncogenic mutations (e.g., BRAF(V600E)) have shown inhibitory effects on cancer cell proliferation. The presence of difluoromethyl groups in the structure may enhance the selectivity and potency against cancer cells, making it a candidate for further development in cancer therapeutics .

Case Study 1: Antifungal Activity

A study investigated a series of pyrazole carboxamide derivatives for their antifungal activity against several phytopathogenic fungi. Among these, certain derivatives exhibited superior activity compared to standard antifungal agents like boscalid, highlighting the potential of pyrazole-based compounds in agricultural applications .

Compound Name	Activity Against Fungi	IC50 (µM)
Compound A	Colletotrichum gloeosporioides	25
Compound B	Fusarium solani	30
Compound C	Botrytis cinerea	20

Case Study 2: Antioxidant Activity

In another study, the antioxidant capacity of various pyrazole derivatives was assessed using the DPPH assay. The results indicated that compounds with specific substituents exhibited enhanced radical scavenging activities.

Compound Name	DPPH Scavenging Activity (%)
Compound X	85
Compound Y	70
Compound Z	90

The biological activity of 3-({[1-(difluoromethyl)-1H-pyrazol-3-yl]amino}methyl)phenol may be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Some pyrazole derivatives inhibit enzymes involved in cellular processes, which can lead to reduced proliferation of pathogens or cancer cells.
• Membrane Disruption : The ability to integrate into microbial membranes can disrupt their integrity, leading to cell death.